Cas no 134705-50-3 (1,4,6,9-tetrachlorodibenzo[b,d]thiophene)

• Product Name: 1,4,6,9-tetrachlorodibenzo[b,d]thiophene
• CAS No: 134705-50-3
• MF: C₁₂H₄Cl₄S
• MW: 322.03715801239
• CID: 1236230
• PubChem ID: 179294
• Update Time: 2025-04-20

1,4,6,9-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

• 1,4,6,9-tetrachlorodibenzo[b,d]thiophene
• 1,4,6,9-tetrachlorodibenzothiophene
• DTXSID10158889
• Dibenzothiophene, 1,4,6,9-tetrachloro-
• 134705-50-3

• Inchi： 1S/C12H4Cl4S/c13-5-1-3-7(15)11-9(5)10-6(14)2-4-8(16)12(10)17-11/h1-4H
• InChI Key： QSHZCXSHSWEQFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C1C(=CC=C(C=1S2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.87902
• Monoisotopic Mass: 319.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.651
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 292.3°C
• Refractive Index: 1.756
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes